Cas no 1935379-21-7 (5-Fluoro-1,4-dihydro-2H-isoquinolin-3-one)

• Product Name: 5-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
• CAS No: 1935379-21-7
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD31411782
• CID: 5172703
• Update Time: 2025-10-29

5-Fluoro-1,4-dihydro-2H-isoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1,4-dihydro-2H-isoquinolin-3-one

• MDL： MFCD31411782
• Inchi： 1S/C9H8FNO/c10-8-3-1-2-6-5-11-9(12)4-7(6)8/h1-3H,4-5H2,(H,11,12)
• InChI Key： ISTXUAXYMHUACO-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=CC=C2)CC(=O)N1

Additional information on 5-Fluoro-1,4-dihydro-2H-isoquinolin-3-one

5-Fluoro-1,4-dihydro-2H-isoquinolin-3-one: A Comprehensive Overview

5-Fluoro-1,4-dihydro-2H-isoquinolin-3-one (CAS No. 1935379-21-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This isoquinolinone derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a fused bicyclic system with a fluorine atom at the 5-position, which contributes to its distinct electronic and steric characteristics. Recent studies have highlighted its role in various biological systems, making it a promising candidate for further exploration.

The synthesis of 5-fluoro isoquinolinone derivatives has been optimized through various methodologies, including nucleophilic aromatic substitution and cyclization reactions. These approaches have enabled researchers to efficiently construct the isoquinolinone core while incorporating the fluorine substituent at the desired position. The fluorine atom plays a critical role in modulating the compound's physicochemical properties, such as solubility and bioavailability, which are essential for its potential therapeutic applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 5-fluoro isoquinolinone. Quantum mechanical calculations have revealed that the fluorine substituent enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. This understanding has facilitated the design of more potent analogs with improved pharmacokinetic profiles.

In terms of biological activity, 5-fluoro isoquinolinone derivatives have demonstrated promising results in anti-inflammatory and anticancer assays. For instance, studies have shown that these compounds can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, their ability to induce apoptosis in cancer cells has been attributed to their interaction with mitochondrial pathways and modulation of pro-apoptotic proteins.

The exploration of 5-fluoro isoquinolinone in medicinal chemistry has also extended to its use as a scaffold for drug design. Researchers have employed structure-based drug design techniques to modify the molecule's side chains and improve its selectivity toward specific targets. These efforts have led to the identification of several lead compounds with enhanced therapeutic potential.

Furthermore, the environmental impact of 5-fluoro isoquinolinone has been a topic of recent research. Studies have investigated its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability, with minimal toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 5-fluoro isoquinolinone (CAS No. 1935379-21-7) represents a valuable compound in contemporary chemical research. Its unique structure, coupled with emerging insights from computational and experimental studies, positions it as a potential candidate for developing novel therapeutic agents. Continued research into its synthesis, biological activity, and environmental fate will undoubtedly expand its applications in medicine and beyond.